Benzopyrene Related Compound 1 (trans-Benzo[a]pyrene-4, 5-Dihydrodiol)

• CAS No.: 37571-88-3
• Product Name: Benzopyrene Related Compound 1 (trans-Benzo[a]pyrene-4, 5-Dihydrodiol)
• Molecular Formula: C20H14O2
• Molecular Weight: 286.3 g/mol
• IUPAC Name: (4R,5R)-4,5-dihydrobenzo[a]pyrene-4,5-diol
• Standard InChI: InChI=1S/C20H14O2/c21-19-15-7-3-5-11-8-9-14-13-6-2-1-4-12(13)10-16(20(19)22)18(14)17(11)15/h1-10,19-22H/t19-,20-/m1/s1
• Standard InChIKey: OYOQHRXJXXTZII-WOJBJXKFSA-N
• Isomeric SMILES: C1=CC=C2C3=C4C(=CC2=C1)[C@H]([C@@H](C5=CC=CC(=C54)C=C3)O)O
• SMILES: C1=CC=C2C3=C4C(=CC2=C1)C(C(C5=CC=CC(=C54)C=C3)O)O
• Canonical SMILES: C1=CC=C2C3=C4C(=CC2=C1)C(C(C5=CC=CC(=C54)C=C3)O)O
• Description: A derivative of Benzopyrene. Benzopyrene is a carcinogenic component of tobacco smoke implicated in lung cancer.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (4R,5R)-rel-4,5-Dihydrobenzo[a]pyrene-4,5-diol; trans-4,5-Dihydrobenzo[a]pyrene-4,5-diol; (±)-Benzo[a]pyrene-trans-4,5-dihydrodiol; 4,5-Dihydrobenzo[a]pyrene-4,5-trans-(e,e)-diol; Benzo[a]pyrene-trans-4,5-dihydrodiol; trans-4,5-Dihydro-4,5-dihydroxybenzo[a]pyrene; trans-4,5-Dihydrodiolbenzo[a]pyrene; trans-4,5-Dihydroxy-4,5-dihydrobenzo[a]pyrene
• PubChem Compound: 37785
• Last Modified: Nov 11 2021